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Compound of Interest

Compound Name: Phenylglyoxylic Acid

Cat. No.: B029381 Get Quote

Introduction

Benzoylformic acid, also known as phenylglyoxylic acid, is an organic compound with the

chemical formula C₈H₆O₃. It is a keto acid that plays a significant role as a metabolite, a

precursor in organic synthesis, and a substrate for enzymatic reactions. This technical guide

provides an in-depth overview of benzoylformic acid, including its chemical and physical

properties, synthesis protocols, and key experimental methodologies relevant to researchers,

scientists, and drug development professionals.

Core Chemical and Physical Properties
The fundamental properties of benzoylformic acid are summarized in the table below for quick

reference.
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Property Value Reference

CAS Number 611-73-4 [1][2]

Molecular Weight 150.13 g/mol [1][2]

Molecular Formula C₈H₆O₃ [1][2]

Appearance
Colorless to light yellow

crystalline solid

Melting Point 64-66 °C

Synonyms
Phenylglyoxylic acid, 2-Oxo-2-

phenylacetic acid
[1]

Synthesis of Benzoylformic Acid
Several methods have been established for the synthesis of benzoylformic acid. Below are

detailed protocols for two common approaches.

Hydrolysis of Benzoyl Cyanide
This method involves the hydrolysis of benzoyl cyanide using a strong acid.

Experimental Protocol:

In a 1-liter flask, combine 50 g (0.38 mole) of benzoyl cyanide and 500 mL of concentrated

hydrochloric acid (sp. gr. 1.18).[2]

Shake the mixture intermittently until the solid has completely dissolved.[2]

Allow the solution to stand at room temperature for 5 days.[2]

Pour the resulting clear yellow solution into 2 liters of water.[2]

Extract the aqueous solution with one 400-mL portion and three 250-mL portions of ether.[2]

Combine the ether extracts and remove the ether by distillation from a steam bath.[2]
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Place the residual oil in a vacuum desiccator containing phosphorus pentoxide and solid

sodium hydroxide until completely dry to yield the crude solid acid.[2]

For purification, dissolve the crude acid in 750 mL of hot carbon tetrachloride and add 2 g of

Norit (activated carbon).[2]

Filter the hot solution and allow it to cool to room temperature, then cool further in an ice-

water bath to complete crystallization.[2]

Filter the solid acid with suction and dry it in a vacuum desiccator to obtain slightly yellow

benzoylformic acid with a melting point of 64–66 °C.[2]

Oxidation of Mandelic Acid
This protocol describes the synthesis of benzoylformic acid via the oxidation of mandelic acid.

Experimental Protocol:

In a 12-liter earthenware crock equipped with a stirrer, place 375 g (2.5 moles) of mandelic

acid and 500 cc of water.[3]

Start the stirrer and add a cool solution of 110 g (2.8 moles) of sodium hydroxide in 500 cc of

water.[3]

Add 2000 g of cracked ice, followed by the gradual addition of a solution of 275 g (1.7 moles)

of potassium permanganate in 4 liters of water over 2 to 3 hours, maintaining the

temperature between 12° and 18°C.[3]

After the addition is complete, continue stirring for an additional 2 to 3 hours.

Filter the mixture to remove the manganese dioxide and wash the filter cake with 1 liter of

water.[3]

Combine the filtrates and evaporate to a volume of 2.5-3 liters.

Carefully acidify the solution with 100 cc of concentrated sulfuric acid (sp. gr. 1.84) diluted

with an equal volume of water to precipitate benzoic acid.[3]
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Remove the benzoic acid by filtration.

Make the filtrate alkaline with 75 g of sodium hydroxide and concentrate to 800-1000 cc.[3]

Acidify with 280-300 cc of concentrated sulfuric acid and extract with ether.[3]

Remove the ether to obtain crude, liquid benzoylformic acid.[3]
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Synthesis of Benzoylformic Acid Workflow
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Benzoylformate Decarboxylase Catalytic Cycle
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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